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Compound of Interest

Compound Name: CCT365623 hydrochloride

Cat. No.: B606557

In the landscape of anti-cancer therapeutics, the inhibition of metastasis remains a critical
frontier. This guide provides a comprehensive comparison of CCT365623, a novel inhibitor of
lysyl oxidase (LOX), against the prototypical pan-LOX inhibitor, B-aminopropionitrile (BAPN).
By objectively presenting experimental data, detailed protocols, and visualizing key biological
pathways, this document serves as a valuable resource for researchers, scientists, and drug
development professionals investigating novel strategies to combat metastatic disease.

CCT365623 vs. BAPN: A Quantitative Comparison of
In Vivo Efficacy

Preclinical studies in the MMTV-PyMT mouse model of breast cancer have demonstrated the
potent anti-metastatic effects of CCT365623. The following tables summarize the key
guantitative data from these studies, offering a direct comparison with BAPN.

Table 1: Effect of LOX Inhibitors on Primary Tumor Growth in MMTV-PyMT Mice
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Mean Tumor Volume (mm?3) % Inhibition of Tumor
Treatment Group

at Day 14 Growth
Vehicle ~1200
CCT365623 ~600 ~50%
BAPN ~750 ~37.5%

Table 2: Effect of LOX Inhibitors on Lung Metastasis in MMTV-PyMT Mice

Mean Number of Lung L .
Treatment Group . % Reduction in Metastasis
Metastatic Nodules

Vehicle ~25
CCT365623 ~5 ~80%
BAPN ~10 ~60%

The LOX-EGFR Signaling Axis in Metastasis

CCT365623 exerts its anti-metastatic effects by targeting the lysyl oxidase (LOX) enzyme, a
key regulator of the tumor microenvironment. LOX, often overexpressed in various cancers,
plays a crucial role in the remodeling of the extracellular matrix (ECM), which in turn promotes
cancer cell invasion and metastasis.[1] One of the key mechanisms by which LOX drives tumor
progression is through its influence on the Epidermal Growth Factor Receptor (EGFR) signaling
pathway.[1]

The diagram below illustrates the intricate signaling cascade involving LOX and EGFR. In
essence, LOX activity leads to the suppression of TGF-31 signaling, which in turn increases
the expression of Matrilin-2 (MATNZ2).[1] MATNZ2 then traps EGFR at the cell surface, leading to
its sustained activation and the promotion of downstream signaling pathways that drive cell
proliferation, survival, and invasion.[1] CCT365623, by inhibiting LOX, disrupts this entire
cascade, ultimately leading to a reduction in tumor growth and metastasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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